Cas no 2229531-76-2 (5-3-fluoro-4-(trifluoromethyl)phenyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-3-fluoro-4-(trifluoromethyl)phenyl-1,2-oxazole-4-carboxylic acid
• CAS No: 2229531-76-2
• MF: C₁₁H₅F₄NO₃
• MW: 275.155916929245
• CID: 5945290
• PubChem ID: 165678652
• Update Time: 2025-05-25

5-3-fluoro-4-(trifluoromethyl)phenyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-fluoro-4-(trifluoromethyl)phenyl-1,2-oxazole-4-carboxylic acid
• 2229531-76-2
• EN300-1940405
• 5-[3-fluoro-4-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C11H5F4NO3/c12-8-3-5(1-2-7(8)11(13,14)15)9-6(10(17)18)4-16-19-9/h1-4H,(H,17,18)
• InChI Key： OKDSIZYABCTULO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(F)(F)F)C1=C(C(=O)O)C=NO1

Computed Properties

• Exact Mass: 275.02055567g/mol
• Monoisotopic Mass: 275.02055567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-3-fluoro-4-(trifluoromethyl)phenyl-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of 5-3-fluoro-4-(trifluoromethyl)phenyl-1,2-oxazole-4-carboxylic acid (CAS No. 2229531-76-2)

The compound 5-3-fluoro-4-(trifluoromethyl)phenyl-1,2-oxazole-4-carboxylic acid (CAS No. 2229531-76-2) is a fluorinated heterocyclic carboxylic acid with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the 1,2-oxazole ring and trifluoromethyl substituent, contribute to its versatility in drug discovery and material science. Researchers are increasingly interested in this molecule due to its ability to modulate biological targets, particularly in inflammation and metabolic disorders.

In recent years, the demand for fluorinated compounds like 5-3-fluoro-4-(trifluoromethyl)phenyl-1,2-oxazole-4-carboxylic acid has surged, driven by their enhanced bioavailability and metabolic stability. The presence of both fluoro and trifluoromethyl groups in its structure makes it a valuable scaffold for designing kinase inhibitors and GPCR modulators. This aligns with current trends in precision medicine, where researchers seek compounds with improved selectivity and reduced off-target effects.

The synthesis of CAS No. 2229531-76-2 typically involves multi-step organic reactions, including cyclization and fluorination processes. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the growing need for sustainable manufacturing in the chemical industry. These innovations are particularly relevant as the sector moves toward greener alternatives and reduced environmental impact.

From an analytical perspective, 5-3-fluoro-4-(trifluoromethyl)phenyl-1,2-oxazole-4-carboxylic acid can be characterized using HPLC, NMR, and mass spectrometry. Its physicochemical properties, such as solubility and logP, are critical for formulation scientists developing oral or injectable dosage forms. These aspects are frequently searched by pharmaceutical professionals seeking data on fluorinated drug candidates or heterocyclic building blocks.

In drug discovery, this compound has shown promise as a precursor for bioactive molecules targeting various diseases. Its oxazole-carboxylic acid moiety serves as a versatile handle for medicinal chemistry modifications, enabling the creation of analogs with tailored pharmacokinetic profiles. This flexibility makes it particularly valuable in fragment-based drug design, a hot topic in current pharmaceutical research.

The agrochemical industry also benefits from derivatives of CAS No. 2229531-76-2, as fluorinated compounds often exhibit enhanced pesticidal activity and environmental persistence. However, researchers must balance efficacy with ecological considerations, reflecting the industry's growing focus on sustainable crop protection solutions. This dual applicability in pharma and agro sectors makes it a compound of significant commercial interest.

Quality control of 5-3-fluoro-4-(trifluoromethyl)phenyl-1,2-oxazole-4-carboxylic acid requires stringent protocols to ensure purity and batch-to-batch consistency. Regulatory compliance is paramount, especially for GMP-grade material intended for clinical trial applications. These quality aspects are frequently queried by procurement specialists and formulation developers in online forums and technical databases.

Looking ahead, the development of novel synthetic routes and applications for CAS No. 2229531-76-2 continues to evolve. Computational chemistry and AI-assisted molecular design are opening new possibilities for optimizing its derivatives, aligning with the digital transformation of chemical research. These cutting-edge approaches address common search queries about computer-aided drug design and next-generation fluorinated compounds.

Storage and handling recommendations for this compound emphasize protection from moisture and light, with typical shelf life extending several years under proper conditions. Such practical information is highly sought after by laboratory managers and inventory controllers, reflecting the compound's growing presence in research facilities worldwide.

In conclusion, 5-3-fluoro-4-(trifluoromethyl)phenyl-1,2-oxazole-4-carboxylic acid represents an important class of fluorinated heterocycles with diverse applications. Its continued study contributes to advancements in medicinal chemistry and materials science, while addressing contemporary challenges in sustainable synthesis and targeted therapeutics. The compound's unique properties ensure its ongoing relevance in scientific innovation and industrial applications.